![molecular formula C14H17N3O4 B6150442 2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-6-carboxylic acid CAS No. 2386301-33-1](/img/no-structure.png)
2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-6-carboxylic acid
Overview
Description
2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-6-carboxylic acid, also known as TBCAIP, is a synthetic organic compound that has been used in a variety of scientific research applications. TBCAIP is a versatile molecule that can be used in a variety of ways, including as a chemical reagent, a catalyst, and an inhibitor. It is also a useful tool in studying the biological and biochemical effects of various compounds.
Scientific Research Applications
2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-6-carboxylic acid has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various compounds, as a catalyst in the synthesis of polymers, and as an inhibitor in the study of various enzymes. It has also been used to study the biological and biochemical effects of various compounds.
Mechanism of Action
2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-6-carboxylic acid is a versatile molecule that can interact with a variety of biological molecules. It can bind to proteins, enzymes, and nucleic acids, and it can also interact with lipids and carbohydrates. It has been used to study the effects of various compounds on these molecules, as well as to study the mechanism of action of various drugs and other compounds.
Biochemical and Physiological Effects
2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-6-carboxylic acid has been used to study the biochemical and physiological effects of various compounds. It has been shown to inhibit the activity of certain enzymes, such as proteases and phosphatases, and it has been used to study the effects of various drugs on cells. It has also been used to study the effects of various compounds on gene expression and cell signaling pathways.
Advantages and Limitations for Lab Experiments
2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-6-carboxylic acid has several advantages for use in lab experiments. It is a relatively inexpensive reagent, and it is easy to synthesize and store. It is also a versatile molecule that can interact with a variety of biological molecules. However, it has some limitations for use in lab experiments. It is not very soluble in water, so it can be difficult to work with in aqueous solutions. It can also be toxic if inhaled or ingested, so it should be handled with care.
Future Directions
There are several potential future directions for the use of 2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-6-carboxylic acid in scientific research. It could be used to study the effects of various compounds on the expression of genes and on cell signaling pathways. It could also be used to study the effects of various drugs on cells, as well as to study the mechanism of action of various drugs and other compounds. It could also be used to study the biochemical and physiological effects of various compounds, as well as to study the mechanism of action of various enzymes. Finally, it could be used to study the effects of various compounds on proteins, enzymes, and nucleic acids.
Synthesis Methods
2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-6-carboxylic acid can be synthesized from the reaction of tert-butyl isocyanate and 6-amino-1,2-imidazopyridine. The reaction is conducted in an aqueous solution of sodium hydroxide at a temperature of 90°C. The reaction proceeds in two steps, first forming a tert-butoxycarbonylamino intermediate, which is then reacted with the 6-amino-1,2-imidazopyridine to form the final product. The reaction can be monitored using thin-layer chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-6-carboxylic acid' involves the protection of the amine group, followed by the reaction with imidazo[1,2-a]pyridine-6-carboxylic acid to form the desired product.", "Starting Materials": [ "Imidazo[1,2-a]pyridine-6-carboxylic acid", "Tert-butyl carbamate", "N,N-Diisopropylethylamine", "Ethyl acetate", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "Step 1: Protection of the amine group by reacting tert-butyl carbamate with the amine group of the starting material in the presence of N,N-diisopropylethylamine and ethyl acetate to form the tert-butoxycarbonyl (Boc) protected intermediate.", "Step 2: Deprotection of the Boc group by treating the intermediate with hydrochloric acid in methanol to obtain the free amine intermediate.", "Step 3: Reaction of the free amine intermediate with imidazo[1,2-a]pyridine-6-carboxylic acid in the presence of sodium hydroxide and water to form the desired product, 2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-6-carboxylic acid." ] } | |
CAS RN |
2386301-33-1 |
Product Name |
2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-6-carboxylic acid |
Molecular Formula |
C14H17N3O4 |
Molecular Weight |
291.3 |
Purity |
95 |
Origin of Product |
United States |
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